Cas no 1416438-67-9 (4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid)

• Product Name: 4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid
• CAS No: 1416438-67-9
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 4934044
• PubChem ID: 71742817
• Update Time: 2026-02-27

4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(TERT-BUTOXYCARBONYL)-6,6-DIMETHYLMORPHOLINE-2-CARBOXYLIC ACID
• AK330951
• AK330954
• (2S)-6,6-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholine-2-carboxylic acid
• 4-(t-Butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid
• SCHEMBL24438533
• EN300-6732481
• Z2049711717
• MFCD22690363
• 1416438-67-9
• 2,4-Morpholinedicarboxylic acid, 6,6-dimethyl-, 4-(1,1-dimethylethyl) ester
• 4-[(tert-butoxy)carbonyl]-6,6-dimethylmorpholine-2-carboxylic acid
• 4-(tert-Butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylicacid
• 4-(1,1-Dimethylethyl)6,6-dimethyl-2,4-morpholinedicarboxylate
• 6,6-dimethyl-4-[(2-methylpropan-2-yl)oxycarbonyl]morpholine-2-carboxylic acid
• 4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(16)13-6-8(9(14)15)17-12(4,5)7-13/h8H,6-7H2,1-5H3,(H,14,15)
• InChI Key： UVCRSTLUNAIJQQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)CN(C(=O)OC(C)(C)C)CC1(C)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.1

Additional information on 4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid

Introduction to 4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid (CAS No. 1416438-67-9)

4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1416438-67-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are widely recognized for their versatile applications in drug development due to their unique structural and functional properties.

The structure of 4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid features a morpholine core substituted with a tert-butoxycarbonyl (Boc) group at the 4-position and two methyl groups at the 6-position. This specific arrangement imparts enhanced stability and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules. The Boc group, in particular, serves as a protecting group for amino functions, facilitating controlled reactions in peptide and amide synthesis.

In recent years, the demand for high-quality intermediates in drug discovery has surged, driven by advancements in synthetic methodologies and the need for more efficient pathways to complex molecular architectures. 4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid has emerged as a critical building block in this context, particularly in the development of novel therapeutic agents targeting neurological disorders, infectious diseases, and inflammatory conditions.

One of the most compelling aspects of this compound is its role in peptide synthesis. The presence of the Boc-protected carboxylic acid group allows for selective activation and coupling with amino acids or other nucleophiles under mild conditions. This characteristic is particularly advantageous in multi-step synthetic routes where orthogonal functional group manipulations are required. Recent studies have demonstrated its utility in the preparation of peptidomimetics and constrained peptides, which mimic the bioactivity of natural peptides while exhibiting improved pharmacokinetic properties.

The application of 4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid extends beyond peptide chemistry. It has been incorporated into various synthetic strategies for heterocyclic compounds, where its morpholine scaffold provides a privileged structure conducive to biological activity. For instance, derivatives of this compound have been explored as ligands in metal-organic frameworks (MOFs) and as intermediates in the synthesis of chiral auxiliaries used in asymmetric catalysis.

Recent research has highlighted the potential of 4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid in addressing emerging therapeutic challenges. A notable study published in *Journal of Medicinal Chemistry* demonstrated its efficacy as a precursor in the synthesis of novel morpholine-based inhibitors targeting bacterial beta-lactamases. These enzymes are notorious for their role in antibiotic resistance, making such inhibitors a critical component in combating resistant strains.

The synthesis of 4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid involves multi-step organic transformations that highlight modern synthetic techniques. The process typically begins with the formation of the morpholine ring through reductive amination or cyclization reactions. Subsequent functionalization at the 2-position with a carboxylic acid group followed by Boc protection completes the structure. Advances in catalytic methods have enabled more efficient and scalable syntheses, reducing costs and improving yields.

The chemical properties of this compound contribute significantly to its utility. The Boc group enhances solubility and stability under various reaction conditions, while the dimethyl substitution at the 6-position influences electronic distribution and steric hindrance. These factors collectively determine its reactivity and compatibility with other functional groups during synthetic transformations.

In conclusion,4-(Tert-butoxycarbonyl)-6,6-dimethylmorpholine-2-carboxylic acid (CAS No. 1416438-67-9) represents a cornerstone intermediate in modern pharmaceutical chemistry. Its unique structural features and versatile applications make it indispensable in drug discovery efforts aimed at developing next-generation therapeutics. As research continues to uncover new synthetic pathways and biological targets,this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.